Cas no 937597-22-3 (3-fluoro-4-{octahydropyrrolo1,2-apiperazin-2-yl}aniline)

• Product Name: 3-fluoro-4-{octahydropyrrolo1,2-apiperazin-2-yl}aniline
• CAS No: 937597-22-3
• MF: C₁₃H₁₈FN₃
• MW: 235.30052614212
• MDL: MFCD08699562
• CID: 3060759
• PubChem ID: 19627178
• Update Time: 2025-04-21

3-fluoro-4-{octahydropyrrolo1,2-apiperazin-2-yl}aniline Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(hexahydro-pyrrolo[1,2-a]pyrazin-2-yl)-phenylamine
• 3-fluoro-4-{octahydropyrrolo1,2-apiperazin-2-yl}aniline
• 3-fluoro-4-(hexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)aniline
• STK351414
• SY091523
• MMB59722
• EN300-231129
• AKOS000318484
• MFCD08699562
• 3-FLUORO-4-{HEXAHYDRO-1H-PYRROLO[1,2-A]PYRAZIN-2-YL}ANILINE
• AC8122
• 4-(3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-2-yl)-3-fluoroaniline
• SCHEMBL21245786
• 4-(3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-2-yl)-3-fluoro-aniline
• 3-fluoro-4-{octahydropyrrolo[1,2-a]piperazin-2-yl}aniline
• 3-FLUORO-4-HEXAHYDROPYRROLO[1,2-A]PYRAZIN-2(1H)-YLANILINE
• CS-0271521
• 937597-22-3
• 3-fluoro-4-{octahydropyrrolo[1,2-a]pyrazin-2-yl}aniline

• MDL： MFCD08699562
• Inchi： 1S/C13H18FN3/c14-12-8-10(15)3-4-13(12)17-7-6-16-5-1-2-11(16)9-17/h3-4,8,11H,1-2,5-7,9,15H2
• InChI Key： BYFUTAMCAMZSLX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1CCN2CCCC2C1)N

Computed Properties

• Exact Mass: 235.14847575Da
• Monoisotopic Mass: 235.14847575Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.5Ų